Cas no 175201-90-8 (3-(2-Methylpyrimidin-4-yl)benzenamine)
175201-90-8 structure
Product Name:3-(2-Methylpyrimidin-4-yl)benzenamine
CAS No:175201-90-8
MF:C11H11N3
MW:185.225141763687
MDL:MFCD00067950
CID:95289
PubChem ID:2735397
Update Time:2025-04-18
3-(2-Methylpyrimidin-4-yl)benzenamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Methylpyrimidin-4-yl)benzenamine
- 4-(3-AMINOPHENYL)-2-METHYLPYRIMIDINE
- 3-(2-Methylpyrimidin-4-yl)aniline
- BUTTPARK 34\09-62
- Benzenamine, 3-(2-methyl-4-pyrimidinyl)- (9CI)
- SCHEMBL627394
- PS-8493
- SDCCGMLS-0066084.P002
- DTXSID90370709
- FT-0613574
- Benzenamine, 3-(2-methyl-4-pyrimidinyl)-
- DMWKPJRZFGLSAX-UHFFFAOYSA-N
- MFCD00067950
- Z362037102
- CS-0216181
- 175201-90-8
- 4-(3-aminophenyl)-2-methylpyrimidine, AldrichCPR
- SDCCGMLS-0066084.P001
- A811823
- AKOS006229577
- SB56361
- 3-(2-methylpyrimidin-4-yl)phenylamine
- EN300-35892
- G29484
-
- MDL: MFCD00067950
- Inchi: 1S/C11H11N3/c1-8-13-6-5-11(14-8)9-3-2-4-10(12)7-9/h2-7H,12H2,1H3
- InChI Key: DMWKPJRZFGLSAX-UHFFFAOYSA-N
- SMILES: N1C(C)=NC=CC=1C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 185.09500
- Monoisotopic Mass: 185.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 108 °C
- Boiling Point: 375.2±25.0 °C at 760 mmHg
- Flash Point: 208.6±10.4 °C
- Refractive Index: 1.62
- PSA: 51.80000
- LogP: 2.61540
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(2-Methylpyrimidin-4-yl)benzenamine Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-41-22
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26-36/37/39
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2-Methylpyrimidin-4-yl)benzenamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086579-25g |
3-(2-Methylpyrimidin-4-yl)benzenamine |
175201-90-8 | 97% | 25g |
573.10 USD | 2021-06-17 | |
| Fluorochem | 017515-250mg |
4-(3-Aminophenyl)-2-methylpyrimidine |
175201-90-8 | 95% | 250mg |
£10.00 | 2022-03-01 | |
| Chemenu | CM167365-25g |
3-(2-Methylpyrimidin-4-yl)aniline |
175201-90-8 | 97% | 25g |
$487 | 2021-08-05 | |
| Chemenu | CM167365-1g |
3-(2-Methylpyrimidin-4-yl)aniline |
175201-90-8 | 97% | 1g |
$178 | 2023-02-18 | |
| Chemenu | CM167365-5g |
3-(2-Methylpyrimidin-4-yl)aniline |
175201-90-8 | 97% | 5g |
$431 | 2023-02-18 | |
| Chemenu | CM167365-25g |
3-(2-Methylpyrimidin-4-yl)aniline |
175201-90-8 | 97% | 25g |
$670 | 2023-02-18 | |
| Apollo Scientific | OR8210-1g |
3-(2-Methylpyrimidin-4-yl)aniline |
175201-90-8 | 1g |
£96.00 | 2023-09-02 | ||
| Apollo Scientific | OR8210-5g |
3-(2-Methylpyrimidin-4-yl)aniline |
175201-90-8 | 5g |
£274.00 | 2023-09-02 | ||
| abcr | AB155234-1 g |
3-(2-Methylpyrimidin-4-yl)aniline, 95%; . |
175201-90-8 | 95% | 1g |
€198.50 | 2023-05-08 | |
| Matrix Scientific | 081119-1g |
3-(2-Methylpyrimidin-4-yl)aniline, 97% |
175201-90-8 | 97% | 1g |
$120.00 | 2023-09-06 |
3-(2-Methylpyrimidin-4-yl)benzenamine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
175201-90-8 (3-(2-Methylpyrimidin-4-yl)benzenamine) Related Products
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- 130090-20-9(Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-)
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